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Compound of Interest

Compound Name: Hydroxy-PEG14-t-butyl ester

Cat. No.: B8004232 Get Quote

This technical guide provides essential information regarding the molecular properties of

Hydroxy-PEG14-t-butyl ester, a compound of interest for researchers and professionals

involved in drug development and proteomics research.

Physicochemical Data
The fundamental molecular attributes of Hydroxy-PEG14-t-butyl ester are detailed in the table

below.

Property Value

Molecular Weight 762.92 g/mol [1][2][3]

Molecular Formula C35H70O17[1][2][3]

Experimental Protocols
The determination of the molecular weight and formula of compounds like Hydroxy-PEG14-t-
butyl ester typically involves standard analytical chemistry techniques.

Mass Spectrometry for Molecular Weight Determination (General Protocol):

Sample Preparation: A small amount of the analyte is dissolved in a suitable volatile solvent,

such as acetonitrile or methanol, often with a small percentage of formic acid to facilitate

ionization.
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Infusion and Ionization: The sample solution is introduced into the mass spectrometer.

Electrospray ionization (ESI) is a common technique for polar molecules like PEGs, where a

high voltage is applied to the liquid to create an aerosol of charged droplets.

Mass Analysis: As the solvent evaporates from the droplets, ions of the analyte are released.

These ions are then guided into a mass analyzer (e.g., Time-of-Flight or Quadrupole), which

separates them based on their mass-to-charge ratio (m/z).

Detection and Spectrum Generation: A detector records the abundance of ions at each m/z

value. The resulting mass spectrum is plotted, and the peak corresponding to the molecular

ion (or a common adduct) is used to confirm the molecular weight.

Elemental Analysis for Molecular Formula Determination (General Protocol):

Sample Combustion: A precisely weighed sample of the pure compound is heated to a high

temperature in the presence of oxygen. This combustion process converts the elements into

simple gaseous products (e.g., carbon to CO2, hydrogen to H2O).

Gas Separation and Detection: The combustion gases are passed through a system that

separates them, often using gas chromatography. Detectors then measure the quantity of

each gas produced.

Calculation of Elemental Composition: The mass of each element in the original sample is

calculated from the amounts of the gaseous products.

Formula Derivation: The percentage composition of each element is used to determine the

empirical formula. This, combined with the molecular weight obtained from mass

spectrometry, allows for the determination of the precise molecular formula.

Visualizations
The following diagram illustrates the conceptual relationship between the overall molecule and

its primary constituent parts.
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Molecular Composition of Hydroxy-PEG14-t-butyl ester

Hydroxy-PEG14-t-butyl ester
C35H70O17
MW: 762.92

Comprised of

Hydroxyl Group
(-OH)

PEG14 Chain
(-O(CH2CH2O)14-)

t-butyl ester Group
(-COOC(CH3)3)

Click to download full resolution via product page

A diagram showing the constituent parts of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on Hydroxy-PEG14-t-butyl
ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8004232#hydroxy-peg14-t-butyl-ester-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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